![molecular formula C10H9FN2O2 B595426 Ethyl 6-fluoroimidazo[1,2-a]pyridine-3-carboxylate CAS No. 1359655-87-0](/img/structure/B595426.png)
Ethyl 6-fluoroimidazo[1,2-a]pyridine-3-carboxylate
Overview
Description
Ethyl 6-fluoroimidazo[1,2-a]pyridine-3-carboxylate is a chemical compound with the CAS Number: 1359655-87-0 . It has a molecular weight of 208.19 . The compound is solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H9FN2O2/c1-2-15-10(14)8-5-12-9-4-3-7(11)6-13(8)9/h3-6H,2H2,1H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 208.19 .Scientific Research Applications
Modification of Chitosan : Chitosan, a natural biopolymer, has been modified using Ethyl 6-fluoroimidazo[1,2-a]pyridine-3-carboxylate and other compounds. This modification introduces ethoxycarbonyl and 3-fluoroimidazo[1,2-a]pyridine-2-carbonyl fragments into glucosamine units of the polymer, potentially altering its properties for various applications (Levov et al., 2011).
Anti-Inflammatory and Analgesic Activities : A series of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids, synthesized from reactions involving this compound, were evaluated for anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982).
Anti-Hepatitis B Virus Activity : Derivatives of Ethyl 6-bromo-8-hydroxyimidazo[1,2‐a]pyridine-3‐carboxylate have been synthesized and evaluated for their anti-hepatitis B virus (HBV) activity. Some compounds have shown effectiveness in inhibiting HBV DNA replication (Chen et al., 2011).
Synthesis of Novel Compounds : this compound has been used in the synthesis of new compounds with potential biological activity. For example, novel pyrido(1′,2′:1,2)imidazo[5,4‐d]‐1,2,3‐triazinones have been synthesized from imidazo[1,2-a]pyridines (Zamora et al., 2004).
Suzuki–Miyaura Borylation Reaction : In the pharmaceutical industry, Suzuki–Miyaura borylation reactions using this compound are significant for preparing various active agents. This method has been used to synthesize nitrogen-rich systems with potential anti-cancer and anti-TB agents (Sanghavi et al., 2022).
Bioisosteric Replacement in Modulator Ligands : this compound has been used to synthesize 8-fluoroimidazo[1,2-a]pyridine, which acted as a bioisosteric replacement for imidazo[1,2-a]pyrimidine in GABA A receptor modulator ligands (Humphries et al., 2006).
Safety and Hazards
Future Directions
While there is limited information on the future directions of Ethyl 6-fluoroimidazo[1,2-a]pyridine-3-carboxylate, compounds with a similar imidazo[1,2-a]pyridine-3-carboxylate core have been studied for their anti-proliferative activity against S. pneumoniae . This suggests potential future research directions in exploring the biological activity of these compounds.
Mechanism of Action
Target of Action
Compounds with an imidazo[1,2-a]pyridine-3-carboxylate core have been studied for their anti-proliferative activity againstS. pneumoniae .
Mode of Action
The negatively charged region of the compound, which is mainly distributed in the O atom of the ester group, may provide electrons and serve as a nucleophilic attack site .
Biochemical Pathways
It’s known that imidazo[1,2-a]pyridine derivatives can exhibit various biological activities and pharmacological properties .
Result of Action
Compounds with a similar core have shown anti-bacterial action againstS. pneumoniae .
Properties
IUPAC Name |
ethyl 6-fluoroimidazo[1,2-a]pyridine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FN2O2/c1-2-15-10(14)8-5-12-9-4-3-7(11)6-13(8)9/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGXRVKIDBAOAKL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2N1C=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.